5-Hydroxy-8-methylquinolin-4(1H)-one
Overview
Description
5-Hydroxy-8-methylquinolin-4(1H)-one, also known as 5-Hydroxy-8-methyl-1-quinolinone, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a derivative of quinoline and has been synthesized using various methods. It has shown promising results in various scientific applications, including drug discovery and cancer research.
Scientific Research Applications
5-Hydroxy-8-methylquinolin-4(1H)-onemethylquinolin-4(1H)-one has shown potential in various scientific research applications. One of the most promising applications is in drug discovery. This compound has been shown to have anti-cancer properties, making it a potential candidate for cancer treatment. It has also been shown to have anti-inflammatory and anti-microbial properties, which could be useful in the development of new drugs.
Mechanism of Action
The mechanism of action of 5-Hydroxy-8-methylquinolin-4(1H)-onemethylquinolin-4(1H)-one is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including topoisomerase and histone deacetylase. This inhibition leads to the suppression of cancer cell growth and the induction of apoptosis.
Biochemical and Physiological Effects:
5-Hydroxy-8-methylquinolin-4(1H)-onemethylquinolin-4(1H)-one has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, leading to the suppression of cancer cell growth. It has also been shown to have anti-inflammatory and anti-microbial effects. Additionally, it has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 5-Hydroxy-8-methylquinolin-4(1H)-onemethylquinolin-4(1H)-one in lab experiments is its potential for drug discovery. Its anti-cancer, anti-inflammatory, and anti-microbial properties make it a promising candidate for the development of new drugs. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with in lab experiments.
Future Directions
There are several future directions for the use of 5-Hydroxy-8-methylquinolin-4(1H)-onemethylquinolin-4(1H)-one. One direction is the continued investigation of its anti-cancer properties, particularly in the development of new cancer treatments. Another direction is the investigation of its potential for the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential for drug discovery.
properties
IUPAC Name |
5-hydroxy-8-methyl-1H-quinolin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c1-6-2-3-7(12)9-8(13)4-5-11-10(6)9/h2-5,12H,1H3,(H,11,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RSFMMBPWJADPLO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)O)C(=O)C=CN2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Hydroxy-8-methylquinolin-4(1H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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